Cas no 1040049-24-8 ((octan-2-yl)[(oxolan-2-yl)methyl]amine)

• Product Name: (octan-2-yl)[(oxolan-2-yl)methyl]amine
• CAS No: 1040049-24-8
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• MDL: MFCD11181412
• CID: 5156653
• PubChem ID: 43089116
• Update Time: 2026-03-04

(octan-2-yl)[(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, tetrahydro-N-(1-methylheptyl)-
• n-((Tetrahydrofuran-2-yl)methyl)octan-2-amine
• (octan-2-yl)[(oxolan-2-yl)methyl]amine

• MDL： MFCD11181412
• Inchi： 1S/C13H27NO/c1-3-4-5-6-8-12(2)14-11-13-9-7-10-15-13/h12-14H,3-11H2,1-2H3
• InChI Key： VVABUHJNUYXNFW-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C)CCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (octan-2-yl)[(oxolan-2-yl)methyl]amine

Introduction to Compound CAS No. 1040049-24-8: (Octan-2-yl)[(Oxolan-2-yl)methyl]amine

(Octan-2-yl)[(Oxolan-2-yl)methyl]amine (CAS No. 1040049-24-8) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The chemical structure of (Octan-2-yl)[(Oxolan-2-yl)methyl]amine consists of an octan-2-yl group and an oxolan-2-ylmethyl group attached to a central amine moiety. The combination of these functional groups imparts specific physicochemical properties that make it an interesting candidate for further investigation. Recent studies have highlighted the importance of such compounds in modulating biological processes and their potential as lead compounds in drug discovery.

In the context of medicinal chemistry, (Octan-2-yl)[(Oxolan-2-yl)methyl]amine has been explored for its ability to interact with specific protein targets. One notable area of research involves its potential as a ligand for G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, immune responses, and metabolic regulation. The ability of (Octan-2-yl)[(Oxolan-2-yl)methyl]amine to modulate these receptors could lead to the development of new treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the binding interactions between (Octan-2-yl)[(Oxolan-2-yl)methyl]amine and its target proteins. These studies have revealed that the compound's unique structural features enable it to form stable complexes with specific receptor sites, thereby enhancing its biological activity. This information is invaluable for optimizing the compound's structure to improve its potency and selectivity.

Furthermore, the pharmacokinetic properties of (Octan-2-yl)[(Oxolan-2-yl)methyl]amine have been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues effectively is a promising attribute that supports its further development.

In addition to its potential therapeutic applications, (Octan-2-yl)[(Oxolan-2-yl)methyl]amine has also been investigated for its use in chemical synthesis and as a building block for more complex molecules. Its versatile reactivity and functional group compatibility make it a valuable intermediate in organic synthesis, particularly in the preparation of bioactive compounds and pharmaceuticals.

The safety profile of (Octan-2-yl)[(Oxolan-2-yl)methyl]amine has been assessed through various toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, (Octan-2-yl)[(Oxolan-2-yl)methyl]amine (CAS No. 1040049-24-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable biological activity, and good pharmacokinetic properties make it an attractive candidate for further development. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and therapeutic potential, contributing to the advancement of drug discovery and development efforts.